6-((tetrahydro-2H-pyran-4-yl)methoxy)-N-(4-(trifluoromethyl)phenethyl)nicotinamide

• IUPAC Name: 6-(oxan-4-ylmethoxy)-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H23F3N2O3/c22-21(23,24)18-4-1-15(2-5-18)7-10-25-20(27)17-3-6-19(26-13-17)29-14-16-8-11-28-12-9-16/h1-6,13,16H,7-12,14H2,(H,25,27)
• InChI Key: OKTUXTNRIUYVAJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=NC=C(C=C2)C(=O)NCCC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C21H23F3N2O3
• Molecular Weight: 408.4 g/mol

Description

6-((tetrahydro-2H-pyran-4-yl)methoxy)-N-(4-(trifluoromethyl)phenethyl)nicotinamide is a useful research compound. Its molecular formula is C21H23F3N2O3 and its molecular weight is 408.421. The purity is usually 95%.
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Scientific Research Applications

• Bioactivity-Oriented Modification and Antifungal Activity A study by Liu et al. (2020) focused on synthesizing novel derivatives based on the structure of 6-methoxynicotinamide. They discovered that these compounds, including variations like 5IV-d, exhibited significant antifungal activity against various fruit and crop disease fungi. The research indicates the potential of these compounds as potent SDH inhibitors.

• Synthesis and Antineoplastic Activities Ross (1967) reported on the synthesis of various 6-substituted nicotinamides, including 6-methoxynicotinamide, and their preliminary screening for antineoplastic activities. They found moderate activity against certain types of leukemia, suggesting potential applications in cancer research Ross (1967).

• Kinetics and Inhibition of Nicotinamidase The study by Seiner et al. (2010) explored the enzymatic activity related to nicotinamide and its derivatives. They focused on Mycobacterium tuberculosis's nicotinamidase, which is crucial in the metabolism of nicotinamide-based compounds like pyrazinamide, a key drug in TB treatment. This research highlights the importance of understanding the enzymatic interactions of nicotinamide derivatives for therapeutic applications.

• Synthesis and Antiprotozoal Activity A study by Ismail et al. (2003) on derivatives of nicotinamide, including compounds related to 6-methoxynicotinamide, showed promising antiprotozoal activity. This indicates potential for treating diseases caused by protozoan parasites.

• Structural Analysis in Pharmaceutically Active Cocrystals The research by Jarzembska et al. (2017) included nicotinamide in their study of cocrystals with pharmaceutically active compounds. They analyzed interaction networks and lattice energetic features, contributing to a deeper understanding of how nicotinamide derivatives can be effectively used in pharmaceuticals.

• Discovery of Bisubstrate Inhibitors of Nicotinamide N-Methyltransferase Babault et al. (2018) conducted a study on the inhibition of Nicotinamide N-methyltransferase (NNMT), which is involved in the methylation of nicotinamide compounds. They discovered bisubstrate inhibitors, which have implications for developing therapies for diseases associated with NNMT overexpression Babault et al. (2018).

• Pyrazinamide Susceptibility and Amidase Activity Konno et al. (1967) investigated the susceptibility of tubercle bacilli to pyrazinamide, a nicotinamide analogue. Their findings contribute to understanding drug resistance in tuberculosis treatment, emphasizing the relevance of nicotinamide derivatives in this context Konno et al. (1967).